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Get Quote

The table below summarizes the available chemical, storage, and solubility information for Linetastine,

compiled from chemical supplier databases and a primary research article [1] [2].

Property Specification

CAS Number 159776-68-8 [1] [2]

Molecular Formula C₃₅H₄₀N₂O₆ [1] [2]

Molecular Weight 584.7 g/mol [1] [2]

Synonyms TMK-688, TMK688, YM 257, Linazolast [1] [2] [3]

Mechanism of Action 5-lipoxygenase (5-LOX) inhibitor; Histamine antagonist [1] [2]

Research Applications Asthma, atherosclerosis, peptic ulcers [1] [2]

Storage Condition Powder: -20°C for 3 years; in solvent: -80°C for 1 year [2]

Solubility (in DMSO) 50 mg/mL (85.51 mM) [2]

Solubility and Solution Preparation For preparing stock solutions in DMSO, you can use the following

dilution guide [2]:
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Desired Concentration Volume to Add per 1 mg of Linetastine

1 mM 1.7103 mL

5 mM 0.3421 mL

10 mM 0.1710 mL

20 mM 0.0855 mL

50 mM 0.0342 mL

Proposed Experimental Workflow for Solubility
Profiling

Since detailed protocols for linetastine are unavailable, the diagram below outlines a general workflow for

experimental solubility profiling, which you can adapt for this compound.
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Key Considerations

Start: Prepare Linetastine Stock

1. Select Solvent Systems

2. Prepare Serial Dilutions

3. Equilibrate and Analyze C. Sonication can aid dissolution

4. Determine Saturation

End: Data Analysis and Storage

A. Use DMSO as primary stock solvent B. Include aqueous buffers
(PBS, pH 7.4) for relevance

Click to download full resolution via product page

Research Context and Development Status

Understanding linetastine's background can help guide your research strategy.

Primary Biological Action: Linetastine is characterized as a 5-lipoxygenase (5-LOX) inhibitor
that also acts as a histamine antagonist, inhibiting leukotriene production while blocking histamine

effects [1] [2].
Development Status: According to the AdisInsight profile, Linetastine has been discontinued from

clinical development for several conditions, including allergic rhinitis, asthma, atherosclerosis, and
peptic ulcers [3]. This status likely contributes to the scarcity of publicly available detailed

experimental data.
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Research Recommendations

To compensate for the lack of specific protocols, here are practical steps you can take:

Leverage Modern Prediction Tools: For initial solubility screening across various solvents, consider

using machine learning-based prediction tools like the fastsolv model mentioned in one search
result [4]. This can help prioritize solvents for experimental validation.

Adapt General Formulation Protocols: The patent for an inflammatory disease treatment
composition [5] describes general methods for creating liposomal formulations containing

antihistamines, which could be adapted for linetastine.
Consult Broader Pathway Databases: For constructing signaling pathways, utilize public resources

like KEGG, Reactome, and WikiPathways [6]. You can map linetastine's known 5-LOX and
histamine receptor targets onto relevant pathways such as the Arachidonic Acid Metabolism
pathway.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1481853?utm_src=pdf-bulk
https://www.smolecule.com/products/s1481853?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

